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Introduction

Naa50-IN-1 is a potent and specific inhibitor of N-α-Acetyltransferase 50 (Naa50), a key

enzyme involved in N-terminal acetylation of proteins.[1][2] N-terminal acetylation is a crucial

co-translational modification that influences protein function, stability, and localization. Naa50

has been implicated in critical cellular processes, including sister chromatid cohesion during

mitosis and cell cycle progression.[1][3] Dysregulation of Naa50 activity is associated with

various cancers, making it a promising therapeutic target.[4] Naa50-IN-1, also identified as

compound 4a, exhibits a half-maximal inhibitory concentration (IC50) of 7 nM, demonstrating its

high potency. These application notes provide detailed protocols for utilizing Naa50-IN-1 in

various in vitro assays to investigate its biochemical and cellular effects.
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Assay Type Parameter Value Reference

Biochemical Assay IC50 7 nM

Surface Plasmon

Resonance (SPR)
Kd

Low micromolar

(unspecified)

Signaling Pathway
The N-terminal acetyltransferase Naa50 plays a critical role in cell cycle regulation, particularly

in ensuring the proper cohesion of sister chromatids during mitosis. It functions as part of the

NatE complex, which also includes Naa10 and Naa15. Naa50's enzymatic activity is essential

for this process. It has an antagonistic relationship with the NatA complex in the regulation of

sister chromatid cohesion. Inhibition of Naa50 can lead to defects in this process, resulting in

mitotic arrest. Furthermore, Naa50 expression is correlated with cell cycle-related proteins such

as CDKs and cyclins, suggesting its involvement in cell cycle progression.
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Cell Cycle Progression

Inhibition by Naa50-IN-1

Naa50

Cohesin Complex

+
(promotes binding of Sororin)

CDKs, Cyclins

expression correlated with

Naa50
(Inhibited)

NatA Complex

-

Sister Chromatid Cohesion

Sororin

Mitosis

Naa50-IN-1

Defective Sister
Chromatid Cohesion

Mitotic Arrest

Prepare Naa50-IN-1 serial dilution Add inhibitor and Naa50 enzyme to plate Pre-incubate Add peptide substrate and AcCoA Incubate (enzymatic reaction) Add fluorescent probe to detect CoA Measure fluorescence Calculate % inhibition and determine IC50
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Treat cells with Naa50-IN-1 or DMSO

Heat cells at various temperatures

Lyse cells and separate soluble proteins

Quantify soluble Naa50 by Western Blot

Plot melting curves to assess thermal shift

Seed cells in 96-well plate Treat with Naa50-IN-1 Incubate for 24-72h Add CCK-8 or MTT reagent Measure absorbance Calculate % viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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